Cas no 36225-16-8 (Benzaldehyde,6-bromo-4-hydroxy-3-methoxy-2-nitro-)

• Product Name: Benzaldehyde,6-bromo-4-hydroxy-3-methoxy-2-nitro-
• CAS No: 36225-16-8
• MF: C₈H₆BrNO₅
• MW: 276.04094171524
• CID: 319595
• PubChem ID: 262236
• Update Time: 2025-04-19

Benzaldehyde,6-bromo-4-hydroxy-3-methoxy-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,6-bromo-4-hydroxy-3-methoxy-2-nitro-
• 6-bromo-4-hydroxy-3-methoxy-2-nitrobenzaldehyde
• 6-Brom-4-hydroxy-3-methoxy-2-nitro-benzaldehyd
• 6-bromo-4-hydroxy-3-methoxy-2-nitro-benzaldehyde
• AC1Q6PZS
• AR-1H1084
• CTK4H6101
• NCIOpen2_005912
• NSC95681
• NSC-95681
• 6-bromanyl-3-methoxy-2-nitro-4-oxidanyl-benzaldehyde
• 36225-16-8
• A823252
• DTXSID40294269

• Inchi： 1S/C8H6BrNO5/c1-15-8-6(12)2-5(9)4(3-11)7(8)10(13)14/h2-3,12H,1H3
• InChI Key： VWVFLPUKZSZXSM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1C=O)[N+](=O)[O-])OC)O

Computed Properties

• Exact Mass: 274.94288
• Monoisotopic Mass: 274.94293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• PSA: 89.67
• LogP: 2.40720